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Compound of Interest

Compound Name: Descarbamoyl Cefuroxime-d3

Cat. No.: B15340495

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and
structure of Descarbamoyl Cefuroxime-d3, a deuterated analog of a key degradation product
and synthetic intermediate of the cephalosporin antibiotic, Cefuroxime. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical identity, properties, and analytical methodologies. The inclusion of
deuterated analogs like Descarbamoyl Cefuroxime-d3 is crucial in various research
applications, including pharmacokinetic studies and as internal standards in analytical assays.

Chemical Identity and Properties

Descarbamoyl Cefuroxime-d3 is the isotopically labeled form of Descarbamoyl Cefuroxime,
where three hydrogen atoms on the methoxy group have been replaced with deuterium. This
substitution is key to its utility in mass spectrometry-based analytical methods.

Tabulated Chemical Data

The following table summarizes the key chemical identifiers and properties of Descarbamoyl
Cefuroxime-d3.
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Value

Analyte Name

Descarbamoyl Cefuroxime-d3

Systematic Name

(6R,7R)-7-[[(2Z2)-2-(furan-2-yl)-2-
(trideuteriomethoxyimino)acetyllamino]-3-
(hydroxymethyl)-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

Molecular Formula C15D3H12N307S
Molecular Weight 384.38 g/mol
Accurate Mass 384.082

CAS Number

1803241-02-2[1]

Unlabeled CAS Number

56271-94-4[2][3][4]

Physical Description

Pale Beige Solid

Applications

A degradation product of labeled Cefuroxime,
and an intermediate for the synthesis of labeled

Cephalosporin antibiotics.

Chemical Structure

The chemical structure of Descarbamoyl C-d3 is depicted below. The core structure is a [3-
lactam ring fused to a dihydrothiazine ring, characteristic of cephalosporins. The deuterium
labeling is specifically on the methoxyimino side chain.

Caption: Chemical structure of Descarbamoyl Cefuroxime-d3.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Descarbamoyl
Cefuroxime-d3 are crucial for its application in research. While specific protocols for the
deuterated analog are not readily available in public literature, a proposed synthesis can be
adapted from established methods for the unlabeled compound.

Proposed Synthesis of Descarbamoyl Cefuroxime-d3
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The synthesis of Descarbamoyl Cefuroxime-d3 can be conceptually broken down into two
main stages: the synthesis of the deuterated side chain precursor and its subsequent coupling

to the cephalosporin core.

Stage 1: Synthesis of Deuterated Side Chain

Oximation & Rearrangement
with CD3ONH2 HC >| (Z)-2-(trideuteriomethoxyimino)-2-(furan-2-yl)acetic acid

Coupling
Stage 2: Coupling Reaction

7-amino-3-hydroxymethyl-3-cephem-4-carboxylic acid (7-AHCA) |—>| Descarbamoyl Cefuroxime-d3

2-Acetylfuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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